Cas no 824932-83-4 (2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-hydroxy-3,5-dimethylphenyl)-)

• Product name: 2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-hydroxy-3,5-dimethylphenyl)-
• CAS No: 824932-83-4
• MF: C₁₇H₁₅O₂Cl
• MW: 286.7528
• CID: 690589
• PubChem ID: 66704345

2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-hydroxy-3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-hydroxy-3,5-dimethylphenyl)-
• 1-(4-chlorophenyl)-3-(4-hydroxy-3,5-dimethylphenyl)prop-2-en-1-one
• DTXSID70735610
• IDNZQWAOIWOIKU-UHFFFAOYSA-N
• 1-[4-chlorophenyl]-3-[3.5-dimethyl-4-hydroxyphenyl]prop-2-en-1-one
• 824932-83-4
• 1-[4-chlorophenyl]-3-[3,5-dimethyl-4-hydroxyphenyl]prop-2-en-1-one

• Inchi： InChI=1S/C17H15ClO2/c1-11-9-13(10-12(2)17(11)20)3-8-16(19)14-4-6-15(18)7-5-14/h3-10,20H,1-2H3
• InChI Key： IDNZQWAOIWOIKU-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1O)C)C=CC(=O)C2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 286.0760574g/mol
• Monoisotopic Mass: 286.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 4.7